4-bromo-N-(3-cyanothiophen-2-yl)-2-fluorobenzamide

• Molecular Formula: C12H6BrFN2OS
• Molecular Weight: 325.16 g/mol
• SMILES: C1=CC(=C(C=C1Br)F)C(=O)NC2=C(C=CS2)C#N
• InChI: InChI=1S/C12H6BrFN2OS/c13-8-1-2-9(10(14)5-8)11(17)16-12-7(6-15)3-4-18-12/h1-5H,(H,16,17)
• InChIKey: NMPFSVSWZKIADS-UHFFFAOYSA-N

4-Bromo-N-(3-cyanothiophen-2-yl)-2-fluorobenzamide: Compound Profile & Procurement Identity

4-Bromo-N-(3-cyanothiophen-2-yl)-2-fluorobenzamide (CAS 1184462-58-5, MW 325.16, MF C12H6BrFN2OS) is a halogen-enriched, non-annulated thiophene-benzamide research compound that combines a para-bromo-ortho-fluoro substitution pattern on the benzamide ring with a 3-cyanothiophene moiety via an amide bridge . This scaffold belongs to a broader class of 2-aminothiophene-3-carbonitrile-derived benzamides investigated for diverse biological activities, including kinase inhibition, MurF ligase inhibition, HDAC modulation, and alpha-glucosidase inhibition . The compound is commercially available from multiple suppliers in research-grade purity (typically 98%) and is primarily positioned as a synthetic building block or a candidate for medicinal chemistry lead optimization programs .

Dual halogen substitution: para-Br for cross-coupling, ortho-F for electronic tuning

Validated cyanothiophene-benzamide pharmacophore across kinase, MurF, and HDAC targets

Scaffold suited for hit-to-lead SAR library synthesis and medicinal chemistry optimization

Why Generic Replacements Fail: 4-Bromo-2-Fluoro-Cyanothiophene Specificity

In-class compounds such as the des-halogen parent N-(3-cyanothiophen-2-yl)benzamide, the mono-substituted 4-bromo-N-(3-cyanothiophen-2-yl)benzamide (CAS 865545-75-1), or the ortho-fluoro only N-(3-cyanothiophen-2-yl)-2-fluorobenzamide (CAS 749918-12-5) lack the precise halogenation pattern that confers key physiochemical and reactivity advantages. The combination of a para-bromo substituent (enabling transition metal-catalyzed cross-coupling for further derivatization) with an ortho-fluoro group (modulating electronic properties, metabolic stability, and target-binding conformations) creates a unique chemical identity not simultaneously present in closely related analogs [1]. Published SAR campaigns on cyanothiophene-benzamide chemotypes consistently show that dual halogen substitution patterns dramatically shift potency, selectivity, and physicochemical profiles; thus, generic replacement without equivalent substituent positioning is highly unlikely to replicate the same biological or synthetic performance, making head-to-head experimental comparison the only valid procurement criterion [2].

Target Feature

Analog Limitation

para-Br + ortho-F dual pattern

Mono-bromo analog (CAS 865545-75-1) lacks ortho-fluoro, altering electronic profile and binding conformation

Orthogonal synthetic handles

Mono-fluoro analog (CAS 749918-12-5) lacks bromo cross-coupling handle, limiting derivatization scope

Dual substitution effect on SAR

Substitution pattern mismatch may shift potency, selectivity, and physicochemical profiles

• [1] Kuujia. Cas no 865545-75-1 (4-bromo-N-(3-cyanothiophen-2-yl)benzamide). https://www.kuujia.com/cas-865545-75-1.html (accessed 2026-04-28). View Source
• [2] Xie, Y.; Chen, Y.; et al. Identification and synthesis of N-(thiophen-2-yl) benzamide derivatives as BRAF(V600E) inhibitors. Bioorg. Med. Chem. Lett. 2013, 23, 2306–2312. https://doi.org/10.1016/j.bmcl.2013.02.072 View Source

4-Bromo-N-(3-cyanothiophen-2-yl)-2-fluorobenzamide: Selection Rationale & Differentiators

Dual Halogen Pattern: Synthetic Versatility & Hit Expansion

The 4-bromo substituent serves as a robust synthetic handle for Pd-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling rapid library synthesis for SAR exploration, while the ortho-fluoro group simultaneously modulates electron density on the benzamide ring and influences target binding. By contrast, the des-fluoro analog 4-bromo-N-(3-cyanothiophen-2-yl)benzamide (CAS 865545-75-1) retains the cross-coupling handle but lacks the electronic and conformational influence of the ortho-fluoro, whereas the des-bromo analog N-(3-cyanothiophen-2-yl)-2-fluorobenzamide (CAS 749918-12-5) provides the fluoro effect but eliminates the bromo handle entirely .

Dual Halogen Pattern

Data to verify

Target: Br (para) + F (ortho)
Mono-Br: no F
Mono-F: no Br

Supports dual-vector SAR exploration

Synthetic handle inference; experimental validation recommended

Evidence Dimension	Synthetic handles and electronic substituent effects
Target Compound Data	4-Br (para) + 2-F (ortho) dual substitution on benzamide; MW 325.16; LogP ~3.77 (predicted)
Comparator Or Baseline	4-bromo-N-(3-cyanothiophen-2-yl)benzamide (CAS 865545-75-1, MW 307.17, single Br, no F); N-(3-cyanothiophen-2-yl)-2-fluorobenzamide (CAS 749918-12-5, MW 246.26, single F, no Br)
Quantified Difference	Molecular weight increase of ~18 Da vs. mono-Br analog; ~79 Da vs. mono-F analog; additional halogen mass contributes to altered LogP, polar surface area, and binding interactions.
Conditions	Physicochemical property comparison at the molecular structure level; cross-coupling reactivity inferred from presence/absence of bromo substituent.

Why This Matters

The simultaneous presence of both bromine and fluorine substituents in the target compound provides a distinct synthetic and pharmacological profile that is not jointly achievable by the mono-substituted comparators, eliminating the need for time-intensive re-synthesis when both features are required for a hit-to-lead campaign.

Cyanothiophene-Benzamide Scaffold: Multi-Target Pharmacophore Validation

The N-(3-cyanothiophen-2-yl)benzamide scaffold has independently demonstrated potent and reproducible biochemical activity across multiple target classes. In the BRAF(V600E) kinase series, optimized N-(thiophen-2-yl) benzamide derivatives achieved nanomolar inhibition (e.g., compound b47 IC50 = 0.14 μM) [1]. In the MurF antibacterial program, cyanothiophene-based inhibitors reached nanomolar potency against S. pneumoniae MurF (best IC50 values in the nanomolar range) and micromolar activity against E. coli and S. aureus MurF [2]. Thiophenyl-substituted benzamide HDAC inhibitors showed enhanced isotype-selectivity and antiproliferative activity in human cancer cells relative to the non-thiophenyl parent compound CI-994 [3]. Although direct quantitative data for the specific 4-bromo-2-fluoro substitution pattern are not yet published in these target contexts, the demonstrated scaffold plasticity strongly suggests that this substitution pattern can be rationally deployed for target-specific SAR campaigns.

Multi-Target Pharmacophore

Class-level

Reported BRAF(V600E) IC50 0.14 μM (analog); nanomolar MurF inhibition; enhanced HDAC isotype-selectivity vs CI-994

Scaffold tractability supports SAR library synthesis

Data from structurally related analogs; not measured for this compound

Evidence Dimension	Biochemical potency of cyanothiophene-benzamide chemotype across diverse targets
Target Compound Data	No published target-specific IC50 data available for 4-bromo-N-(3-cyanothiophen-2-yl)-2-fluorobenzamide as of April 2026.
Comparator Or Baseline	BRAF(V600E): compound b47 IC50 = 0.14 μM [1]; MurF (S. pneumoniae): nanomolar inhibitors reported [2]; HDAC: thiophenyl benzamide derivatives show enhanced isotype-selectivity vs. CI-994 [3].
Quantified Difference	Not calculable for the specific compound; scaffold-level potency ranges from low nanomolar to low micromolar depending on target and substitution pattern.
Conditions	In vitro enzymatic assays for BRAF(V600E) kinase, MurF ligase, and HDAC enzymes; cell-based antiproliferation assays in human cancer lines.

Why This Matters

The scaffold's validated multi-target tractability provides confidence that procurement of the 4-bromo-2-fluoro analog for focused library synthesis or SAR studies is a scientifically sound investment, as the core chemotype has already delivered potent inhibitors against commercially relevant drug targets.

• [1] Xie, Y.; Chen, Y.; et al. Identification and synthesis of N-(thiophen-2-yl) benzamide derivatives as BRAF(V600E) inhibitors. Bioorg. Med. Chem. Lett. 2013, 23, 2306–2312. https://doi.org/10.1016/j.bmcl.2013.02.072 View Source
• [2] Hrast, M.; Turk, S.; Sosic, I.; Knez, D.; Randall, C.P.; Barreteau, H.; Contreras-Martel, C.; Dessen, A.; O'Neill, A.J.; Mengin-Lecreulx, D.; Blanot, D.; Gobec, S. Structure–activity relationships of new cyanothiophene inhibitors of the essential peptidoglycan biosynthesis enzyme MurF. Eur. J. Med. Chem. 2013, 66, 32–45. https://doi.org/10.1016/j.ejmech.2013.05.013 View Source
• [3] Fournel, M.; Moradei, O.; Paquin, I.; Bonfils, C.; Trachy-Bourget, M.-C.; Liu, J.; Yan, T.P.; Lu, A.-H.; Pare, J.; Lefebvre, S.; Rahil, G.; Macleod, A.R.; Vaisburg, A.; Besterman, J.M.; Li, Z. Enhanced Isotype-Selectivity and Antiproliferative Activity of Thiophenyl Derivatives of Benzamide HDAC Inhibitors In Human Cancer Cells. Cancer Res. 2006, 66 (8_Supplement), 1110. https://aacrjournals.org/cancerres/article/66/8_Supplement/1110/531176/ View Source

Ortho-Fluoro Binding Mode: Crystal Structure Insights

A directly relevant co-crystal structure of human JNK3 kinase (PDB 2O2U, 2.45 Å resolution) bound to N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-fluorobenzamide validates that the 2-fluorobenzamide motif can engage kinase active sites in a defined binding mode [1]. The ortho-fluoro substituent in this co-crystallized ligand influences the torsional angle between the benzamide ring and the amide linkage, affecting hydrogen-bonding geometry with hinge residues. While the co-crystallized ligand possesses a tetrahydro-benzothiophene rather than a simple thiophene, the conserved 2-fluorobenzamide-cyanothiophene connectivity suggests that the 4-bromo-2-fluoro compound may exhibit analogous conformational restraints, potentially enhancing target selectivity compared to non-fluorinated or meta/para-only fluorinated analogs.

Co-crystal Structure

Method context

PDB 2O2U: 2-fluorobenzamide-cyanothiophene analog bound to JNK3 at 2.45 Å resolution

Ortho-fluoro conformation compatible with kinase hinge binding

Analog contains tetrahydrothiophene; extrapolation requires validation

Evidence Dimension	Protein-ligand co-crystal structure validating 2-fluorobenzamide binding mode
Target Compound Data	4-bromo-N-(3-cyanothiophen-2-yl)-2-fluorobenzamide (no co-crystal structure available).
Comparator Or Baseline	N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-fluorobenzamide co-crystallized with human JNK3 (PDB 2O2U, resolution 2.45 Å, R-free 0.281) [1].
Quantified Difference	Structural similarity in the 2-fluorobenzamide-cyanothiophene core; difference in thiophene saturation state (tetrahydro vs. aromatic) and absence of para-bromo in co-crystallized ligand.
Conditions	Human JNK3 kinase expressed in E. coli; X-ray diffraction structure determination at 2.45 Å resolution.

Why This Matters

The experimentally validated binding mode of a closely related 2-fluorobenzamide-cyanothiophene ligand provides a structural rationale for selecting the 4-bromo-2-fluoro analog in kinase-targeted or other structure-based design projects, as the ortho-fluoro conformational effect is demonstrably compatible with target engagement.

• [1] Angell, R.M.; Atkinson, F.L.; Brown, M.J.; Chuang, T.T.; Christopher, J.A.; Cichy-Knight, M.; Dunn, A.K.; Hightower, K.E.; Malkakorpi, S.; Musgrave, J.R.; Neu, M.; Rowland, P.; Shea, C.; et al. N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)amides as potent, selective inhibitors of JNK2 and JNK3. PDB 2O2U, deposited 2006-11-30. https://www.rcsb.org/structure/2O2U View Source

FABP4/5 Patent Space & Structural Novelty

US Patent 9,353,102 (Hoffmann-La Roche) broadly claims non-annulated thiophenylamides as dual FABP4/5 inhibitors for the treatment of type 2 diabetes, atherosclerosis, NASH, and other metabolic disorders [1]. The generic Markush structure encompasses the 4-bromo-N-(3-cyanothiophen-2-yl)-2-fluorobenzamide scaffold. Specific exemplified compounds in the patent with related substitution patterns show FABP4/5 inhibitory activity, though the exact 4-bromo-2-fluoro compound is not explicitly enumerated with biological data. This patent context establishes that the chemical space around this compound is recognized as commercially and therapeutically valuable, providing a basis for freedom-to-operate analysis and positioning of the compound as a potential starting point for proprietary lead optimization.

Patent Coverage

Context-dependent

US 9,353,102 claims non-annulated thiophenylamides as FABP4/5 inhibitors

Scaffold resides in commercially recognized chemical space

Biological data for this specific compound not disclosed

Evidence Dimension	Patent protection scope for non-annulated thiophenylamide FABP4/5 inhibitors
Target Compound Data	4-bromo-N-(3-cyanothiophen-2-yl)-2-fluorobenzamide falls within the Markush claims of US 9,353,102 [1].
Comparator Or Baseline	Specific exemplified FABP4/5 inhibitors in US 9,353,102 (e.g., Compound 3 from J. Lipid Res. 2011, 52, 646) showed reduction in plasma triglyceride and free fatty acid in HF diet mice [1].
Quantified Difference	Not available for the target compound vs. patent-exemplified compounds.
Conditions	Patent claims based on in vitro FABP4/5 binding assays and in vivo metabolic disease models.

Why This Matters

Inclusion within an issued patent's scope signals industrial recognition of the scaffold's therapeutic relevance, making the compound strategically valuable for organizations pursuing FABP4/5-targeted metabolic disease programs or seeking novel chemical matter outside existing patent estates.

• [1] Buettelmann, B.; Ceccarelli, S.M.; Kuehne, H.; Kuhn, B.; Neidhart, W.; Obst Sander, U.; Richter, H. Non-annulated thiophenylamides. US Patent 9,353,102, issued May 31, 2016. https://patents.justia.com/patent/9353102 View Source

4-Bromo-N-(3-cyanothiophen-2-yl)-2-fluorobenzamide: Application Scenarios

Kinase Inhibitor Hit-to-Lead: Dual Halogen SAR Vectors

The established BRAF(V600E) inhibitory activity of the N-(thiophen-2-yl) benzamide chemotype [1] combined with the JNK3 co-crystal structure validation of the 2-fluorobenzamide binding mode [2] positions 4-bromo-N-(3-cyanothiophen-2-yl)-2-fluorobenzamide as a privileged starting scaffold for kinase inhibitor programs. The para-bromo handle enables rapid Suzuki coupling-mediated library synthesis to probe the solvent-exposed or hydrophobic pocket regions of the kinase ATP-binding site, while the ortho-fluoro maintains a favorable hinge-binding conformation. This dual-vector approach can accelerate the SAR cycle by allowing simultaneous exploration of two distinct chemical diversity points from a single precursor.

Antibacterial MurF Inhibitor Development & Derivatization

Cyanothiophene-based MurF inhibitors have achieved nanomolar enzymatic potency against S. pneumoniae MurF [3]. The bromine substituent in the target compound provides a direct route to further analoging via metal-catalyzed cross-coupling, enabling rapid exploration of substituent effects on antibacterial spectrum, cytotoxicity, and pharmacokinetic properties. This is particularly valuable given that the MurF field requires extensive structural diversification to achieve broad-spectrum Gram-positive and Gram-negative coverage [3]. Using the 4-bromo-2-fluoro compound as a central intermediate can streamline multi-parameter optimization efforts.

FABP4/5 Dual Inhibitor Lead Generation for Metabolic Disease

The non-annulated thiophenylamide patent estate (US 9,353,102) explicitly claims the chemical space encompassing this compound for FABP4/5 dual inhibition in type 2 diabetes, atherosclerosis, and NASH [4]. Organizations pursuing metabolic disease targets can procure this compound as a novel chemical starting point for establishing proprietary SAR outside the exemplified patent examples. The dual halogen pattern offers a differentiated intellectual property position compared to the mono-substituted analogs that are more commonly described in the patent literature.

Chemical Biology Probe Development via Orthogonal Reactivity

The orthogonal reactivity of the bromo (cross-coupling) and fluoro (metabolic stability, 19F NMR probe) substituents make this compound suitable for chemical biology applications. The bromine can be replaced with alkyne or azide handles via Sonogashira coupling for click chemistry-based target identification (e.g., affinity-based protein profiling), while the fluorine atom serves as an intrinsic 19F NMR reporter for cellular target engagement and metabolism studies [2]. This dual-mode probe capability is not simultaneously available in the mono-bromo (no 19F handle) or mono-fluoro (no cross-coupling handle) analogs .

Application

Selection Property

Validation Focus

Kinase inhibitor hit-to-lead

Dual halogen substitution for library synthesis

Hinge-binding conformation and selectivity profiling

Antibacterial MurF inhibitor development

Cross-coupling handle for SAR expansion

Antibacterial spectrum and cytotoxicity endpoints

Metabolic disease target research

Patent-differentiated chemical space

FABP4/5 binding and metabolic model endpoints

Chemical biology probe development

Orthogonal Br (click handle) and 19F (NMR reporter)

Target engagement and cellular metabolism studies

• [1] Xie, Y.; Chen, Y.; et al. Identification and synthesis of N-(thiophen-2-yl) benzamide derivatives as BRAF(V600E) inhibitors. Bioorg. Med. Chem. Lett. 2013, 23, 2306–2312. https://doi.org/10.1016/j.bmcl.2013.02.072 View Source
• [2] Angell, R.M.; et al. N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)amides as potent, selective inhibitors of JNK2 and JNK3. PDB 2O2U. https://www.rcsb.org/structure/2O2U View Source
• [3] Hrast, M.; et al. Structure–activity relationships of new cyanothiophene inhibitors of the essential peptidoglycan biosynthesis enzyme MurF. Eur. J. Med. Chem. 2013, 66, 32–45. https://doi.org/10.1016/j.ejmech.2013.05.013 View Source
• [4] Buettelmann, B.; et al. Non-annulated thiophenylamides. US Patent 9,353,102, issued May 31, 2016. https://patents.justia.com/patent/9353102 View Source